(2Z)-2-(3,4-dichlorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate

• Molecular Formula: C19H14Cl2O4
• Molecular Weight: 377.2 g/mol
• IUPAC Name: [(2Z)-2-[(3,4-dichlorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 2-methylpropanoate
• InChI: InChI=1S/C19H14Cl2O4/c1-10(2)19(23)24-12-4-5-13-16(9-12)25-17(18(13)22)8-11-3-6-14(20)15(21)7-11/h3-10H,1-2H3/b17-8-
• InChI Key: SPJYVDPBPZWLAP-IUXPMGMMSA-N
• Isomeric SMILES: CC(C)C(=O)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=C(C=C3)Cl)Cl)/O2
• Canonical SMILES: CC(C)C(=O)OC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=C(C=C3)Cl)Cl)O2

Description

This compound is a benzofuran derivative featuring a 3,4-dichlorobenzylidene substituent at the 2-position and a 2-methylpropanoate ester at the 6-position. Its Z-configuration at the benzylidene double bond is critical for its molecular geometry and intermolecular interactions. The ester group contributes to metabolic stability compared to carboxylic acid analogs.

Biological Activity

The compound (2Z)-2-(3,4-dichlorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate is a complex organic molecule that has garnered attention for its potential biological activities. This article explores its synthesis, biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{24}H_{22}Cl_2O_5$, with a molecular weight of approximately 455.3 g/mol. The IUPAC name is benzyl 2-[[(2Z)-2-(3,4-dichlorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetate . The structure features a benzofuran core, which is known for its diverse pharmacological activities.

Property	Value
Molecular Formula	C24H22Cl2O5
Molecular Weight	455.3 g/mol
IUPAC Name	Benzyl 2-[[(2Z)-2-(3,4-dichlorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetate
InChI Key	JTZFSKPLAZGEJH-UUYOSTAYSA-N

Synthesis

The synthesis of this compound typically involves the condensation of 3,4-dichlorobenzaldehyde with a benzofuran derivative under controlled conditions. Advanced purification techniques such as recrystallization and chromatography are employed to achieve high yield and purity.

Antimicrobial Properties

Research indicates that compounds similar to (2Z)-2-(3,4-dichlorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate exhibit significant antimicrobial activity. A study highlighted that derivatives with similar structures showed potent inhibition against various bacterial strains, suggesting a potential application in treating infections .

Anticancer Activity

The potential anticancer properties of this compound have been investigated through in vitro studies. It has been shown to inhibit the proliferation of cancer cell lines by inducing apoptosis and disrupting cell cycle progression. For example, compounds with similar benzofuran scaffolds have demonstrated selective cytotoxicity against breast and colon cancer cells .

The mechanism of action involves the interaction with specific molecular targets such as enzymes and receptors. The compound may act as an inhibitor of certain kinases or transcription factors involved in cancer progression and inflammation .

Study on Anticancer Effects

In a recent study published in the Journal of Medicinal Chemistry, analogs of the compound were tested for their anticancer activity against various human cancer cell lines. The results indicated that these compounds could significantly reduce cell viability at micromolar concentrations .

Antimicrobial Efficacy Assessment

Another research article focused on the antimicrobial efficacy of related compounds against Staphylococcus aureus and Escherichia coli. The results showed that these derivatives exhibited minimum inhibitory concentrations (MICs) comparable to standard antibiotics, indicating their potential as alternative antimicrobial agents .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

Key analogs include compounds with variations in halogenation patterns or functional groups (Table 1).

Table 1: Structural and Functional Comparisons

Compound Name	Substituents	Functional Group	LogP*	Solubility*	Bioactivity (Inferred)
Target Compound	3,4-dichloro	2-methylpropanoate ester	~3.8	Low (organic solvents)	Enhanced lipophilicity; potential CNS activity
2-{[(2Z)-2-(3-chlorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}propanoic acid	3-chloro	Propanoic acid	~2.5	Moderate (aqueous buffers)	Higher solubility may favor renal excretion
(2Z)-2-(4-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl acetate	4-fluoro	Acetate ester	~2.9	Low	Reduced halogenation may lower toxicity

*LogP and solubility values are estimated using computational tools (e.g., ChemAxon).

Key Observations:

Halogenation Impact :

• The 3,4-dichloro substitution in the target compound increases electron-withdrawing effects and steric bulk compared to the 3-chloro analog . This enhances binding to hydrophobic pockets in target proteins but may reduce aqueous solubility.
• Fluorine substitution (e.g., 4-fluoro analog) reduces LogP and may improve metabolic stability due to lower oxidative susceptibility.

Functional Group Variations: The 2-methylpropanoate ester in the target compound confers greater metabolic resistance compared to the propanoic acid group in the LEAP CHEM analog . Esters are typically hydrolyzed more slowly than carboxylic acids in vivo, prolonging half-life.